Cas no 2229166-50-9 (2,2,4-trifluorobutanoic acid)

• Product Name: 2,2,4-trifluorobutanoic acid
• CAS No: 2229166-50-9
• MF: C₄H₅F₃O₂
• MW: 142.076512098312
• CID: 5853326
• PubChem ID: 165629820
• Update Time: 2025-05-21

2,2,4-trifluorobutanoic acid Chemical and Physical Properties

Names and Identifiers

• 2,2,4-trifluorobutanoic acid
• 2229166-50-9
• EN300-1945492

• Inchi： 1S/C4H5F3O2/c5-2-1-4(6,7)3(8)9/h1-2H2,(H,8,9)
• InChI Key： ZBQNUZIMAITTPM-UHFFFAOYSA-N
• SMILES： FC(C(=O)O)(CCF)F

Computed Properties

• Exact Mass: 142.02416388g/mol
• Monoisotopic Mass: 142.02416388g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 112
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 37.3Ų

Additional information on 2,2,4-trifluorobutanoic acid

2,2,4-Trifluorobutanoic Acid (CAS No. 666-50-9): A Comprehensive Overview

2,2,4-Trifluorobutanoic acid, also known by its CAS number 666-50-9, is a fluorinated carboxylic acid that has garnered significant attention in recent years due to its unique chemical properties and versatile applications. This compound is a derivative of butanoic acid, with three fluorine atoms substituted at the 2 and 4 positions. The presence of fluorine atoms introduces distinct electronic and steric effects, making this compound highly valuable in various fields such as pharmaceuticals, agrochemicals, and material science.

Recent studies have highlighted the importance of fluorinated compounds in drug discovery. The fluorine atoms in 2,2,4-trifluorobutanoic acid contribute to enhanced lipophilicity and metabolic stability, which are critical properties for drug candidates. For instance, researchers have explored the use of this compound as an intermediate in the synthesis of antidepressants and anti-inflammatory agents. Its ability to modulate the activity of key enzymes makes it a promising building block for developing novel therapeutic agents.

In the realm of agrochemicals, 2,2,4-trifluorobutanoic acid has been investigated for its potential as a herbicide or fungicide. The fluorine substituents enhance the compound's ability to penetrate plant tissues, making it effective against a wide range of agricultural pests. Recent field trials have demonstrated its efficacy in controlling weeds without adverse effects on crop yield, positioning it as a sustainable alternative to traditional chemical treatments.

The synthesis of 2,2,4-trifluorobutanoic acid involves a multi-step process that typically begins with the fluorination of butanoic acid derivatives. Researchers have optimized this process by employing advanced fluorination techniques such as the use of electrofluorination or fluoroalkylation reactions. These methods not only improve yield but also reduce environmental impact, aligning with the growing demand for green chemistry practices.

From a material science perspective, 2,2,4-trifluorobutanoic acid has been utilized in the development of advanced polymers and coatings. Its high thermal stability and resistance to degradation make it ideal for applications in high-performance materials. For example, it has been incorporated into polyurethanes used in aerospace applications, where durability and lightweight properties are paramount.

Despite its numerous advantages, the handling and storage of 2,2,4-trifluorobutanoic acid require careful consideration due to its reactive nature. It is recommended to store this compound in a cool, dry place away from incompatible materials such as strong oxidizing agents or bases. Proper safety precautions should be taken during synthesis and handling to ensure compliance with occupational health standards.

In conclusion, 2,2,4-trifluorobutanoic acid (CAS No. 666-50-9) stands out as a versatile and valuable compound with applications spanning multiple industries. Its unique chemical properties make it an indispensable tool in modern chemistry research and development. As ongoing studies continue to uncover new uses for this compound, its role in advancing science and technology is expected to grow significantly.